Cas no 1021132-18-2 (N-(4-acetamidophenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide)

• Product Name: N-(4-acetamidophenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide
• CAS No: 1021132-18-2
• MF: C₁₈H₂₄N₆O₂
• MW: 356.422163009644
• CID: 6159128
• PubChem ID: 44054731
• Update Time: 2025-06-14

N-(4-acetamidophenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide
• N-(4-acetamidophenyl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide
• 1021132-18-2
• AKOS024497506
• VU0635087-1
• N-(4-acetamidophenyl)-2-[4-(1-methylimidazol-2-yl)piperazin-1-yl]acetamide
• F5096-0047

• Inchi： 1S/C18H24N6O2/c1-14(25)20-15-3-5-16(6-4-15)21-17(26)13-23-9-11-24(12-10-23)18-19-7-8-22(18)2/h3-8H,9-13H2,1-2H3,(H,20,25)(H,21,26)
• InChI Key： UEKDKFPRNRTIOZ-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C2=NC=CN2C)CC1)NC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 356.19607403g/mol
• Monoisotopic Mass: 356.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.5Ų

Additional information on N-(4-acetamidophenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide

Recent Advances in the Study of N-(4-acetamidophenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide (CAS: 1021132-18-2)

The compound N-(4-acetamidophenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide (CAS: 1021132-18-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential clinical uses. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of N-(4-acetamidophenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity to various biological targets, including receptors and enzymes implicated in disease pathways. These in silico studies have been complemented by experimental validation, demonstrating the compound's efficacy in modulating specific biochemical pathways.

One of the most promising areas of research involves the investigation of this compound's potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that N-(4-acetamidophenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide may interact with dopamine and serotonin receptors, making it a candidate for further development in neurological and psychiatric disorders. The compound's ability to cross the blood-brain barrier has been confirmed through pharmacokinetic studies, highlighting its potential for central nervous system applications.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory and immunomodulatory properties. Studies using cell-based assays have shown that N-(4-acetamidophenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide can inhibit the production of pro-inflammatory cytokines, suggesting potential utility in treating inflammatory conditions. These findings have spurred further investigation into the compound's mechanism of action at the molecular level, with particular attention to its interaction with key signaling pathways.

The safety profile of N-(4-acetamidophenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide has also been a focus of recent research. Toxicity studies conducted in animal models have provided preliminary data on the compound's safety margins, with researchers noting the need for further optimization to minimize potential side effects. These studies have employed state-of-the-art analytical techniques to monitor metabolite formation and assess organ-specific toxicity.

Looking forward, researchers are planning clinical trials to evaluate the therapeutic potential of N-(4-acetamidophenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide in various disease models. The compound's unique pharmacological profile positions it as a promising candidate for drug development, particularly in areas with unmet medical needs. Future research directions include structure-activity relationship studies to develop more potent analogs and formulation studies to improve drug delivery.

In conclusion, the current body of research on N-(4-acetamidophenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide (CAS: 1021132-18-2) demonstrates its significant potential as a therapeutic agent. While challenges remain in optimizing its pharmacological properties and safety profile, the compound represents an exciting avenue for further investigation in chemical biology and drug discovery. Continued research efforts are expected to yield important insights into its clinical applications and mechanism of action.